Cas no 23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-)

23127-00-6 structure
Product Name:2(1H)-Pyrazinone,6-methyl-3-propyl-
CAS No:23127-00-6
Molecular Formula:C8H12N2O
Molecular Weight:152.19368
CID:251717
PubChem ID:45099389
2(1H)-Pyrazinone,6-methyl-3-propyl- Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,6-methyl-3-propyl-
- Pyrazinol,6-methyl-3-propyl- (8CI)
- 5-METHYL-3-PROPYL-PYRAZINOL
- 23127-00-6
- 6-Methyl-3-propylpyrazin-2(1H)-one
-
- InChIKey: QSILNLWCWWUYRO-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H12N2O/c1-3-4-7-8(11)10-6(2)5-9-7/h5H,3-4H2,1-2H3,(H,10,11)
- SMILES: CCCC1=NC=C(C)NC1=O
Computed Properties
- Exact Mass: 152.09506
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 152.094963011g/mol
- Heavy Atom Count: 11
- Complexity: 228
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrazinone,6-methyl-3-propyl- Related Literature
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Arghya Sadhukhan,Melanie C. Hobbs,Anthony J. H. M. Meijer,Iain Coldham Chem. Sci., 2017,8, 1436-1441
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Jinxia An,Xiaomei Dai,Yu Zhao,Qianqian Guo,Zhongming Wu,Xinge Zhang,Chaoxing Li Polym. Chem., 2015,6, 6529-6542
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Panagiotis Sofokleous,Wai K. Lau,Mohan Edirisinghe,Eleanor Stride RSC Adv., 2016,6, 75258-75268
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M. Amal Raj,S. Abraham John RSC Adv., 2015,5, 4964-4971
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Hanyue Ma,Rui Gao,Dongpeng Yan,Jingwen Zhao,Min Wei J. Mater. Chem. C, 2013,1, 4128-4137
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Xinjie Zhang,Chunmei Gao,Shaoyu Lü,Nannan Jing,Di Dong,Caifeng Shi,Mingzhu Liu J. Mater. Chem. B, 2014,2, 5452-5460
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Pranila B. Thale,Pravin N. Borase,Ganapati S. Shankarling RSC Adv., 2016,6, 52724-52728
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José S. Torrecilla,Francisco Rodríguez,José L. Bravo,Gadi Rothenberg,Kenneth R. Seddon,Ignacio López-Martin Phys. Chem. Chem. Phys., 2008,10, 5826-5831
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10. Optimization of interstrand interactions enables burn detection with a collagen-mimetic peptide†Jenu V. Chacko,Alexandra B. Schroeder,Trish T. Hoang,Angela L. F. Gibson Org. Biomol. Chem., 2019,17, 9906-9912
23127-00-6 (2(1H)-Pyrazinone,6-methyl-3-propyl-) Related Products
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